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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzaldehyde

Cat. No.: B1630644

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-Chloro-4-
fluorobenzaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-4-fluorobenzaldehyde is a halogenated aromatic aldehyde that has garnered
significant attention as a versatile intermediate in the synthesis of complex organic molecules.
Its unique electronic properties, stemming from the ortho-chloro and para-fluoro substituents,
impart enhanced reactivity and selectivity, making it a valuable building block in the fields of
medicinal chemistry, agrochemicals, and materials science. This guide provides a
comprehensive overview of its chemical properties, spectroscopic profile, reactivity, and
established protocols for its application, with a focus on its role in the development of
pharmaceuticals.

Core Chemical Identity and Physicochemical
Properties

2-Chloro-4-fluorobenzaldehyde, with CAS number 84194-36-5, is a disubstituted
benzaldehyde derivative.[1][2][3][4] The strategic placement of a chlorine atom at the C2
position and a fluorine atom at the C4 position relative to the aldehyde group dictates its
chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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